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Compound of Interest

Compound Name: 3-Chloropyrazine-2-ethanol

Cat. No.: B15045998 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(3-chloropyrazin-2-yl)methanol is a versatile heterocyclic building block in organic synthesis,

primarily utilized as a key intermediate in the preparation of a variety of biologically active

compounds. Its pyrazine core, substituted with a chloro and a hydroxymethyl group, offers

multiple reaction sites for derivatization. The chlorine atom can be displaced through

nucleophilic substitution, while the primary alcohol functionality allows for oxidation,

esterification, and etherification. These transformations enable the introduction of diverse

functional groups, making it a valuable scaffold in the synthesis of pharmaceuticals and

agrochemicals. For instance, derivatives of this molecule are integral to the synthesis of

complex therapeutic agents.

Key Synthetic Applications
(3-chloropyrazin-2-yl)methanol serves as a precursor for several important chemical

transformations, including:

Oxidation to Aldehyde: The primary alcohol can be oxidized to form 3-chloropyrazine-2-

carbaldehyde, a crucial intermediate for creating more complex molecules, including various

therapeutic agents.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b15045998?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15045998?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Etherification: The hydroxyl group can be converted into an ether linkage, allowing for the

introduction of various alkyl or aryl groups.

Esterification: Reaction with carboxylic acids or their derivatives yields esters, which can be

useful for modifying the physicochemical properties of a lead compound.

Nucleophilic Substitution: The chlorine atom on the pyrazine ring can be substituted by a

range of nucleophiles, enabling the formation of new carbon-carbon and carbon-heteroatom

bonds.

Experimental Protocols
Oxidation of (3-chloropyrazin-2-yl)methanol to 3-
chloropyrazine-2-carbaldehyde
This protocol describes the oxidation of the primary alcohol to the corresponding aldehyde

using manganese dioxide (MnO₂), a common and mild oxidizing agent for this transformation.

Reaction Scheme:

(3-chloropyrazin-2-yl)methanol 3-chloropyrazine-2-carbaldehyde Dichloromethane, rt

MnO₂

(3-chloropyrazin-2-yl)methanol (3-chloropyrazin-2-yl)methyl ether THF, 0 °C to rt

1. NaH

2. R-X
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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